(1-alpha,2-beta,6-beta)-2-((2-(3,4-Dimethylphenyl)ethyl)amino)-6-pheno xycyclohexanol HCl
(1-alpha,2-beta,6-beta)-2-((2-(3,4-Dimethylphenyl)ethyl)amino)-6-pheno xycyclohexanol HCl
Brand Name:
Vulcanchem
CAS No.:
108692-73-5
VCID:
VC0019406
InChI:
InChI=1S/C22H29NO4.ClH/c1-25-19-12-11-16(15-21(19)26-2)13-14-23-18-9-6-10-20(22(18)24)27-17-7-4-3-5-8-17;/h3-5,7-8,11-12,15,18,20,22-24H,6,9-10,13-14H2,1-2H3;1H/t18-,20+,22+;/m0./s1
SMILES:
COC1=C(C=C(C=C1)CCNC2CCCC(C2O)OC3=CC=CC=C3)OC.Cl
Molecular Formula:
C22H30ClNO4
Molecular Weight:
407.9 g/mol
(1-alpha,2-beta,6-beta)-2-((2-(3,4-Dimethylphenyl)ethyl)amino)-6-pheno xycyclohexanol HCl
CAS No.: 108692-73-5
Main Products
VCID: VC0019406
Molecular Formula: C22H30ClNO4
Molecular Weight: 407.9 g/mol
| CAS No. | 108692-73-5 |
|---|---|
| Product Name | (1-alpha,2-beta,6-beta)-2-((2-(3,4-Dimethylphenyl)ethyl)amino)-6-pheno xycyclohexanol HCl |
| Molecular Formula | C22H30ClNO4 |
| Molecular Weight | 407.9 g/mol |
| IUPAC Name | (1R,2S,6R)-2-[2-(3,4-dimethoxyphenyl)ethylamino]-6-phenoxycyclohexan-1-ol;hydrochloride |
| Standard InChI | InChI=1S/C22H29NO4.ClH/c1-25-19-12-11-16(15-21(19)26-2)13-14-23-18-9-6-10-20(22(18)24)27-17-7-4-3-5-8-17;/h3-5,7-8,11-12,15,18,20,22-24H,6,9-10,13-14H2,1-2H3;1H/t18-,20+,22+;/m0./s1 |
| Standard InChIKey | HNCKRYWYTNBNCO-BHRDPBMWSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)CCN[C@H]2CCC[C@H]([C@@H]2O)OC3=CC=CC=C3)OC.Cl |
| SMILES | COC1=C(C=C(C=C1)CCNC2CCCC(C2O)OC3=CC=CC=C3)OC.Cl |
| Canonical SMILES | COC1=C(C=C(C=C1)CCNC2CCCC(C2O)OC3=CC=CC=C3)OC.Cl |
| Synonyms | (1-alpha,2-beta,6-beta)-2-((2-(3,4-Dimethylphenyl)ethyl)amino)-6-pheno xycyclohexanol HCl |
| PubChem Compound | 3065738 |
| Last Modified | Nov 11 2021 |
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